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Compound Name:
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Cyanopropyldiisopropylchlorosilan

e

Cat. No.: B054421 Get Quote

This guide provides a comprehensive overview of the chemical properties of 3-
Cyanopropyldiisopropylchlorosilane, catering to researchers, scientists, and professionals

in the field of drug development. This document outlines its structural and physical

characteristics, reactivity, and potential applications, with a focus on its relevance in synthetic

chemistry and materials science.

Chemical Identity and Physical Properties
3-Cyanopropyldiisopropylchlorosilane, identified by the CAS number 113641-37-5, is a

bifunctional organosilane molecule. It incorporates a reactive chlorosilyl group and a polar

cyanopropyl tail, making it a versatile reagent in chemical synthesis. While specific

experimental data for this compound is not readily available in public literature, its properties

can be estimated based on structurally similar compounds.

Table 1: Physicochemical Properties of 3-Cyanopropyldiisopropylchlorosilane and Related

Compounds
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Property
3-
Cyanopropyldiisop
ropylchlorosilane

Diisopropylchloros
ilane (Analogue)

(3-
Cyanopropyl)dimet
hylchlorosilane
(Analogue)

CAS Number 113641-37-5 2227-29-4 18156-15-5

Molecular Formula C₁₀H₂₀ClNSi C₆H₁₅ClSi C₆H₁₂ClNSi

Molecular Weight 217.81 g/mol 150.73 g/mol 161.70 g/mol

Boiling Point Not available 150-153 °C 230-235 °C

Density Not available 0.872 g/mL 0.990 g/mL at 20 °C

Refractive Index Not available n²⁰/D 1.429 n²⁰/D 1.446

Synthesis
The primary route for the synthesis of 3-Cyanopropyldiisopropylchlorosilane is through the

hydrosilylation of allyl cyanide with diisopropylchlorosilane. This reaction is typically catalyzed

by a platinum-based catalyst, such as Speier's catalyst (H₂PtCl₆) or Karstedt's catalyst.

Proposed Experimental Protocol: Hydrosilylation of Allyl
Cyanide
Materials:

Diisopropylchlorosilane

Allyl cyanide

Platinum catalyst (e.g., Karstedt's catalyst)

Anhydrous toluene (or other suitable inert solvent)

Inert gas (e.g., Argon or Nitrogen)

Procedure:
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A reaction vessel is charged with anhydrous toluene and the platinum catalyst under an inert

atmosphere.

Diisopropylchlorosilane is added to the reaction mixture.

Allyl cyanide is then added dropwise to the stirred solution at a controlled temperature. The

reaction is often exothermic.

The reaction mixture is stirred at a specified temperature (e.g., 60-80 °C) for a period

determined by reaction monitoring (e.g., by GC-MS or NMR).

Upon completion, the solvent and any unreacted starting materials are removed under

reduced pressure.

The crude product is then purified by fractional distillation under reduced pressure to yield 3-
Cyanopropyldiisopropylchlorosilane.

A flowchart illustrating the synthesis of 3-Cyanopropyldiisopropylchlorosilane.

Reactivity
The reactivity of 3-Cyanopropyldiisopropylchlorosilane is dominated by the chlorosilyl

group, which is susceptible to nucleophilic substitution.

Hydrolysis: In the presence of water, the Si-Cl bond is readily hydrolyzed to form the

corresponding silanol, which can then undergo self-condensation to form siloxanes.

Alcoholysis: Reaction with alcohols in the presence of a base (e.g., a tertiary amine) yields

the corresponding alkoxysilanes.

Aminolysis: Reaction with primary or secondary amines results in the formation of

aminosilanes.

The bulky isopropyl groups on the silicon atom provide some steric hindrance, which can

modulate the reactivity of the chlorosilyl group compared to less substituted chlorosilanes.

A diagram showing the primary reactions of 3-Cyanopropyldiisopropylchlorosilane.
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Potential Applications in Drug Development
While direct applications of 3-Cyanopropyldiisopropylchlorosilane in drug development are

not extensively documented, its chemical properties suggest several potential uses, primarily in

the functionalization of materials.

Surface Modification of Drug Delivery Systems
The cyanopropyl group can be used to modify the surface of drug delivery vehicles, such as

mesoporous silica nanoparticles (MSNs).[1][2][3] This functionalization can influence the

loading and release kinetics of therapeutic agents. The nitrile group can also serve as a

synthetic handle for further chemical modifications.

Solid-Phase Synthesis
Chlorosilanes are used to functionalize solid supports for oligonucleotide synthesis. While there

is no direct evidence for the use of 3-Cyanopropyldiisopropylchlorosilane in this context,

cyanopropyl-functionalized supports are known. The bulky diisopropylsilyl group could

potentially offer unique steric and electronic properties to the solid support.

Potential applications of 3-Cyanopropyldiisopropylchlorosilane in the pharmaceutical field.

Analytical Characterization
The structure and purity of 3-Cyanopropyldiisopropylchlorosilane would be confirmed using

standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ²⁹Si NMR would provide

detailed structural information.

Infrared (IR) Spectroscopy: A characteristic peak for the nitrile (C≡N) stretching vibration

would be expected around 2240 cm⁻¹.

Mass Spectrometry (MS): Would be used to confirm the molecular weight and fragmentation

pattern.

Safety and Handling
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3-Cyanopropyldiisopropylchlorosilane is a corrosive substance that causes severe skin

burns and eye damage. It is also moisture-sensitive and will react with water to release

hydrogen chloride gas. Therefore, it should be handled in a well-ventilated fume hood with

appropriate personal protective equipment, including gloves, safety goggles, and a lab coat. It

should be stored under an inert atmosphere.

Conclusion
3-Cyanopropyldiisopropylchlorosilane is a valuable bifunctional reagent with potential

applications in materials science and as a tool for researchers in drug development. Its utility

stems from the ability to introduce a cyanopropyl functionality onto various substrates through

its reactive chlorosilyl group. While specific data for this compound is limited, this guide

provides a framework for its synthesis, reactivity, and potential applications based on the

established chemistry of related organosilanes. Further research into the specific properties

and applications of this compound is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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